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Compound of Interest

Compound Name: Calcium sulfate

Cat. No.: B1196961 Get Quote

Technical Support Center: Gypsum Phase Stability
Welcome to the Technical Support Center for researchers, scientists, and drug development

professionals. This resource provides comprehensive guidance on preventing the phase

transition of gypsum (CaSO₄·2H₂O) to anhydrite (CaSO₄) during your experiments.

Frequently Asked Questions (FAQs)
Q1: At what temperature does gypsum typically convert to anhydrite?

A1: The transition of gypsum to anhydrite is not a single, fixed temperature but occurs in stages

and is highly dependent on the experimental conditions. The initial dehydration to bassanite

(hemihydrate, CaSO₄·0.5H₂O) can begin at temperatures as low as 45-70°C, with complete

conversion to anhydrite occurring at higher temperatures. In a dry environment, this transition

happens at lower temperatures than in a humid one. For instance, in the complete absence of

water vapor, gypsum can start to dehydrate at around 70°C.

Q2: How does humidity affect the stability of gypsum?

A2: Relative humidity (RH) is a critical factor in maintaining the stability of gypsum. Higher

humidity levels increase the temperature at which dehydration begins. At high relative humidity,

the water vapor pressure in the surrounding environment slows down the release of water

molecules from the gypsum crystal lattice. For example, at 85°C, the dehydration of gypsum is
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significantly slower at 47% RH compared to 17.6% RH. Therefore, maintaining a high-humidity

atmosphere is a key strategy for preventing the phase transition.

Q3: Can pressure influence the gypsum-anhydrite transition?

A3: Yes, pressure plays a significant role. Generally, increasing hydrostatic pressure (pressure

applied equally on all phases) raises the dehydration temperature.[1] Conversely, if the

pressure on the solid phase is greater than on the liquid phase (lithostatic vs. hydrostatic

pressure), the dehydration temperature can be lowered.[1] In typical laboratory settings at

atmospheric pressure, temperature and humidity are the more commonly manipulated

variables.

Q4: Are there any chemical additives that can stabilize gypsum at higher temperatures?

A4: Yes, certain chemical additives can inhibit the dehydration of gypsum. These additives

typically work by adsorbing onto the gypsum crystal surface, which can block the sites where

dehydration initiates. Examples of such additives include various polymers and salts. The

effectiveness of an additive is dependent on its concentration and the specific experimental

conditions.

Q5: How can I tell if my gypsum sample has converted to anhydrite?

A5: Several analytical techniques can be used to detect the phase transition. X-ray diffraction

(XRD) is a definitive method, as gypsum, bassanite, and anhydrite have distinct diffraction

patterns. Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA) are also very effective. TGA will show a characteristic two-

step weight loss corresponding to the dehydration to hemihydrate and then to anhydrite, while

DSC will show endothermic peaks associated with these transitions.
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Issue Possible Cause Recommended Solution

Unexpected weight loss in

TGA at low temperatures (e.g.,

< 90°C)

The atmosphere in the TGA is

too dry, promoting early

dehydration.

Increase the humidity of the

purge gas. Use a humidity

generator or pass the purge

gas through a water bubbler

before it enters the TGA.

Sample shows a change in

morphology or mechanical

properties after heating.

The sample has likely

undergone a phase transition

to bassanite or anhydrite,

altering its crystal structure.

Confirm the phase change with

XRD. To prevent this, either

lower the heating temperature

or increase the ambient

humidity during the

experiment.

Difficulty in reproducing

experimental results with

gypsum.

The ambient humidity in the

laboratory may be fluctuating,

leading to inconsistent levels

of dehydration in the gypsum

samples before the experiment

even begins.

Store gypsum samples in a

desiccator with a saturated salt

solution to maintain a constant

relative humidity. Measure and

record the lab's temperature

and humidity during

experiments.

When using additives, the

gypsum still dehydrates.

The concentration of the

additive may be too low, or it

may not be effective under the

specific temperature and

humidity conditions of your

experiment.

Increase the concentration of

the additive and re-evaluate.

Screen a variety of additives to

find one that is effective for

your experimental conditions.

Quantitative Data Summary
Table 1: Influence of Environment on Gypsum Dehydration Temperatures
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Environment
Transition to Hemihydrate
(°C)

Transition to γ-Anhydrite
(°C)

Sealed Capillary > 100 > 140

Open Capillary ~ 90 ~ 130

Open Capillary (Nitrogen

Stream)
~ 85 ~ 125

Source: Adapted from studies on the thermal decomposition of gypsum.

Table 2: Effect of Relative Humidity on Dehydration Time at 85°C

Relative Humidity (%)
Time to Initiate
Dehydration

Time to Complete
Dehydration to Anhydrite

17.6 < 1 hour ~ 5.6 hours

47 ~ 6.6 hours > 50 hours

Source: Adapted from studies on the dehydration kinetics of gypsum.

Experimental Protocols
Protocol 1: Preventing Gypsum Dehydration During
Thermal Analysis (e.g., DSC or TGA)
Objective: To perform thermal analysis on a gypsum-containing sample up to a specified

temperature while minimizing its dehydration to bassanite or anhydrite.

Materials:

Gypsum-containing sample

Differential Scanning Calorimeter (DSC) or Thermogravimetric Analyzer (TGA) with a

humidity-controlled purge gas system (or a gas humidifier attachment)

Hygrometer to verify the RH of the purge gas
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Sealed sample pans (for DSC)

Procedure:

Sample Preparation:

Carefully weigh the desired amount of the gypsum-containing sample into the appropriate

sample pan (e.g., aluminum pan for DSC).

If using a DSC, hermetically seal the pan to trap any evolved water vapor, which will

increase the partial pressure of water and inhibit further dehydration. For TGA, this is not

possible as weight loss is being measured.

Instrument Setup (TGA/DSC with Humidity Control):

Set up the instrument with a humidified purge gas. This can be achieved by bubbling the

purge gas (e.g., nitrogen) through a water reservoir before it enters the analysis chamber.

Calibrate the humidity of the purge gas to the desired level (e.g., > 50% RH) using the

instrument's controls or by adjusting the flow rate through the bubbler. Use an external

hygrometer at the gas outlet to verify the RH.

Set the desired temperature program (e.g., ramp from room temperature to the target

temperature at a controlled rate).

Running the Experiment:

Place the prepared sample into the instrument.

Start the humidified purge gas flow and allow the system to equilibrate for a few minutes.

Initiate the temperature program.

Data Analysis:

In TGA, a stable baseline with minimal weight loss in the temperature range of interest

indicates successful prevention of dehydration.
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In DSC, the absence of the characteristic endothermic peaks for dehydration confirms the

stability of the gypsum.

Protocol 2: Evaluating Chemical Additives as Gypsum
Stabilizers
Objective: To determine the effectiveness of a chemical additive in preventing the thermal

dehydration of gypsum.

Materials:

Pure gypsum powder

Additive to be tested (e.g., a water-soluble polymer)

Distilled water

Oven with controlled temperature

Desiccator

X-ray Diffractometer (XRD)

Mortar and pestle

Procedure:

Sample Preparation:

Prepare a series of aqueous solutions of the additive at different concentrations (e.g.,

0.1%, 0.5%, 1.0% w/v).

Create a saturated gypsum solution by stirring an excess of gypsum powder in distilled

water for at least one hour and then filtering out the undissolved solids.

For each additive concentration, mix a known weight of gypsum powder with the additive

solution to form a paste. Also, prepare a control sample with the saturated gypsum

solution (no additive).
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Allow the pastes to set and harden at room temperature for 24 hours.

Gently grind the hardened samples into a fine powder using a mortar and pestle.

Thermal Treatment:

Place a known amount of each powdered sample (including the control) in separate

ceramic crucibles.

Heat the samples in the oven at a temperature known to cause dehydration in pure

gypsum (e.g., 100°C) for a specific duration (e.g., 2 hours).

Phase Analysis:

After cooling the samples in a desiccator, analyze each one using XRD.

Collect the diffraction patterns over a 2θ range that covers the characteristic peaks for

gypsum, bassanite, and anhydrite.

Data Analysis:

Compare the XRD patterns of the additive-treated samples with the control sample.

The presence of strong gypsum peaks and the absence or significant reduction of

bassanite and anhydrite peaks in the treated samples indicate that the additive is effective

at stabilizing gypsum under the tested conditions.

Quantify the phase composition if possible using Rietveld refinement to determine the

degree of stabilization for each additive concentration.

Visualizations
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Experimental Workflow for Testing Gypsum Stabilizers

Sample Preparation

Thermal Treatment

Analysis

Prepare Additive Solutions

Create Gypsum Pastes

Allow Pastes to Set & Harden

Grind to Powder

Heat Samples in Oven

Cool in Desiccator

Perform XRD Analysis

Compare XRD Patterns

Quantify Phase Composition

Conclusion

Determine Additive Efficacy

Click to download full resolution via product page

Caption: Workflow for evaluating the efficacy of chemical additives.
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Decision Pathway for Preventing Gypsum Dehydration

Is Gypsum Stability a Concern?

Is Experiment > 70°C?

Can Humidity be Controlled?

Yes

Gypsum is Stable

No

Increase RH > 50%

Yes

Are Additives Permissible?

No

Screen & Select Additive

Yes

Lower Experimental Temperature

No

Risk of Phase Transition

Click to download full resolution via product page

Caption: Decision-making process for preventing phase transition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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